Cas no 120083-60-5 (6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester)

• Product Name: 6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester
• CAS No: 120083-60-5
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• MDL: MFCD06656413
• CID: 105133
• PubChem ID: 14817128
• Update Time: 2025-05-23

6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• Diethyl 5-(trifluoromethyl)pyridine-2,3-dicarboxylate
• 2,3-PYRIDINEDICARBOXYLIC ACID, 5-(TRIFLUOROMETHYL)-, DIETHYL ESTER
• 2,3-Pyridinedicarboxylicacid, 5-(trifluoromethyl)-, 2,3-diethyl ester
• 5-trifluoromethyl-pyridine-2,3-dicarboxylic acid diethyl ester
• diethyl 5-trifluoromethyl-2,3-pyridinedicarboxylate
• DIETHYL 5-(TRIFLUOROMETHYL)QUINOLINATE
• 6-Trifluoromethyl-pyridine-2,3-dicarboxylic acid diethyl ester
• diethyl5-(trifluoroMethyl)pyridine-2,3-dicarboxylate
• AS-36199
• MFCD06656413
• EN300-131054
• 2,3-Pyridinedicarboxylic acid, 5-(trifluoromethyl)-, 2,3-diethyl ester
• 2,3-diethyl 5-(trifluoromethyl)pyridine-2,3-dicarboxylate
• CS-0308766
• RIVCDABLYPUDER-UHFFFAOYSA-N
• SCHEMBL3685180
• AKOS022179619
• Z1614070840
• 2,3-PYRIDINEDICARBOXYLIC ACID,5-(TRIFLUOROMETHYL)-,DIETHYL ESTER
• DTXSID90564363
• Diethyl 5-(trifluoromethyl)-2,3-pyridinedicarboxylate
• 120083-60-5
• 6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester

• MDL： MFCD06656413
• Inchi： 1S/C12H12F3NO4/c1-3-19-10(17)8-5-7(12(13,14)15)6-16-9(8)11(18)20-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： RIVCDABLYPUDER-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OCC)C(C(=O)OCC)=C1)(F)F

Computed Properties

• Exact Mass: 291.07200
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 2.45380

Additional information on 6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester

Comprehensive Overview of 6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester (CAS No. 120083-60-5)

6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester (CAS No. 120083-60-5) is a highly versatile fluorinated pyridine derivative widely used in pharmaceutical, agrochemical, and material science research. This compound, characterized by its trifluoromethyl group and diethyl ester functional groups, has garnered significant attention due to its unique chemical properties and broad applicability. Researchers and industries are increasingly exploring its potential in drug discovery, catalysis, and advanced material synthesis, making it a focal point in modern organic chemistry.

The structural uniqueness of 6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester lies in its pyridine backbone coupled with electron-withdrawing trifluoromethyl and ester groups. These features enhance its reactivity and stability, making it an excellent intermediate for synthesizing complex molecules. Recent studies highlight its role in developing bioactive compounds, particularly in antiviral and anti-inflammatory agents, aligning with the growing demand for novel therapeutics in global health crises.

In agrochemical applications, CAS No. 120083-60-5 serves as a precursor for crop protection agents. Its fluorinated structure contributes to improved pesticidal activity and environmental persistence, addressing the need for sustainable agricultural solutions. With the rise of precision farming and green chemistry, this compound is gaining traction as a key ingredient in next-generation agrochemical formulations.

From a material science perspective, 6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester is instrumental in designing high-performance polymers and electronic materials. Its ability to modify thermal stability and electrochemical properties makes it valuable for applications in flexible electronics and energy storage devices. As industries shift toward renewable energy and smart materials, this compound’s relevance continues to grow.

Synthetic routes to CAS No. 120083-60-5 often involve multistep organic reactions, including esterification and fluorination processes. Recent advancements in flow chemistry and catalytic methods have optimized its production, reducing costs and environmental impact. These innovations align with the circular economy trend, emphasizing waste minimization and resource efficiency.

Analytical characterization of 6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for critical applications. Quality control is paramount, especially in pharmaceutical GMP and industrial-scale synthesis, where consistency directly impacts downstream performance.

Market trends indicate rising demand for fluorinated building blocks like 120083-60-5, driven by their irreplaceable role in R&D and commercial products. Suppliers are expanding portfolios to include custom synthesis and bulk quantities, catering to diverse industrial needs. Regulatory compliance, such as REACH and FDA guidelines, further underscores its safe and standardized use.

In summary, 6-Trifluoromethyl-pyridine-2,3-dicarboxylic Acid Diethyl Ester (CAS No. 120083-60-5) embodies the intersection of innovation and practical utility in modern chemistry. Its applications span life sciences, agriculture, and advanced materials, reflecting its adaptability to evolving technological and environmental challenges. As research progresses, this compound is poised to remain a cornerstone in specialty chemistry and industrial innovation.